3-bromo-1-(3-fluorobenzyl)-4-hydroxy-1H-pyridin-2-one

• Molecular Formula: C12H9BrFNO2
• Molecular Weight: 298.11 g/mol
• IUPAC Name: 3-bromo-1-[(3-fluorophenyl)methyl]-4-hydroxypyridin-2-one
• InChI: InChI=1S/C12H9BrFNO2/c13-11-10(16)4-5-15(12(11)17)7-8-2-1-3-9(14)6-8/h1-6,16H,7H2
• InChI Key: CZBOXLZALDQGHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC(=C(C2=O)Br)O

Description

3-bromo-1-(3-fluorobenzyl)-4-hydroxy-1H-pyridin-2-one is a useful research compound. Its molecular formula is C12H9BrFNO2 and its molecular weight is 298.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cold solution of 1-(3-fluorobenzyl)-4-hydroxy-1H-pyridin-2-one (0.67 g, 3.1 mmol) in AcOH (5.7 mL) was added a solution of bromine (0.52 g, 3.24 mmol) in AcOH (10.8 mL), and the reaction mixture was stirred for 5 min. The reaction mixture was warmed to room temperature and concentrated under reduced pressure to afford 3-bromo-1-(3-fluorobenzyl)-4-hydroxy-1H-pyridin-2-one as a yellow solid (1.07 g, crude): 1H NMR (500 MHz, MeOD) δ 7.64 (d, J=8 Hz, 1H), 7.35-7.30 (m, 1H), 7.05-6.90 (m, 3H), 6.20 (d, J=8 Hz, 1H), 5.18 (s, 2H).